methyl 3,3,3-trifluoro-N-[(2-fluorophenyl)carbonyl]-2-[2-(4-nitrophenyl)hydrazinyl]alaninate

• Molecular Formula: C17H14F4N4O5
• Molecular Weight: 430.31 g/mol
• IUPAC Name: methyl 3,3,3-trifluoro-2-[(2-fluorobenzoyl)amino]-2-[2-(4-nitrophenyl)hydrazinyl]propanoate
• InChI: InChI=1S/C17H14F4N4O5/c1-30-15(27)16(17(19,20)21,22-14(26)12-4-2-3-5-13(12)18)24-23-10-6-8-11(9-7-10)25(28)29/h2-9,23-24H,1H3,(H,22,26)
• InChI Key: IFNJIROTASUQQI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(F)(F)F)(NC(=O)C1=CC=CC=C1F)NNC2=CC=C(C=C2)[N+](=O)[O-]

Description

METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE is a complex organic compound characterized by the presence of multiple functional groups, including trifluoromethyl, fluorobenzoyl, and nitrophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to specific reaction conditions to form the final product. Common synthetic routes include:

Nucleophilic Substitution Reactions: These reactions involve the substitution of a leaving group by a nucleophile, leading to the formation of the desired compound.

Condensation Reactions: These reactions involve the combination of two or more molecules with the elimination of a small molecule, such as water, to form the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch Reactors: These are used for the controlled addition of reactants and monitoring of reaction conditions.

Continuous Flow Reactors: These are used for the continuous production of the compound, allowing for efficient scaling up of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Such as potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Catalysts: Such as palladium on carbon (Pd/C) and platinum (Pt).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example:

Oxidation: May lead to the formation of carboxylic acids or ketones.

Reduction: May lead to the formation of alcohols or amines.

Substitution: May lead to the formation of various substituted derivatives.

Scientific Research Applications

METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including drug development and design.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Interacting with Receptors: Modulating the activity of receptors on the surface of cells.

Affecting Cellular Pathways: Influencing various cellular pathways, such as signal transduction and gene expression.

Comparison with Similar Compounds

METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[2-(4-NITROPHENYL)HYDRAZINO]PROPANOATE can be compared with other similar compounds, such as:

METHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[(4-METHYL-1,3-BENZOTHIAZOL-2-YL)AMINO]PROPANOATE: Differing by the presence of a benzothiazolyl group instead of a nitrophenyl group.

ETHYL 3,3,3-TRIFLUORO-2-[(2-FLUOROBENZOYL)AMINO]-2-[(4-METHYL-2-PYRIDINYL)AMINO]PROPANOATE: Differing by the presence of a pyridinyl group instead of a nitrophenyl group.